(E)-methyl 7-(2-(dimethylamino)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Specification

• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol
• IUPAC Name: methyl 7-[(E)-2-(dimethylamino)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Standard InChI: InChI=1S/C11H13N5O2/c1-15(2)5-4-9-8(10(17)18-3)6-12-11-13-7-14-16(9)11/h4-7H,1-3H3/b5-4+
• Standard InChI Key: OSJISBXNOUSEQZ-SNAWJCMRSA-N
• Isomeric SMILES: CN(C)/C=C/C1=C(C=NC2=NC=NN12)C(=O)OC
• SMILES: CN(C)C=CC1=C(C=NC2=NC=NN12)C(=O)OC
• Canonical SMILES: CN(C)C=CC1=C(C=NC2=NC=NN12)C(=O)OC

Introduction

The compound (E)-methyl 7-(2-(dimethylamino)vinyl)-triazolo[1,5-a]pyrimidine-6-carboxylate is a member of the triazolopyrimidine family, which has garnered significant attention in recent years due to its diverse biological activities. This compound is characterized by its unique structural features, including a triazolopyrimidine core with a methyl ester group and a dimethylamino vinyl substituent. Despite the lack of specific literature directly referencing this compound, understanding its structure and potential applications can be inferred from related compounds within the same class.

Synthesis and Preparation

The synthesis of triazolopyrimidine derivatives typically involves multi-component reactions, such as the condensation of amino-triazoles with aldehydes and β-keto esters. For (E)-methyl 7-(2-(dimethylamino)vinyl)-triazolo[1,5-a]pyrimidine-6-carboxylate, a similar approach might be employed, starting with appropriate precursors like 3-amino-1,2,4-triazoles and dimethylamino vinyl aldehydes.

Biological Activities and Potential Applications

Triazolopyrimidines have been explored for various biological activities, including anticancer, antituberculosis, and dehydrogenase inhibition properties. While specific data on (E)-methyl 7-(2-(dimethylamino)vinyl)-triazolo[1,5-a]pyrimidine-6-carboxylate is limited, its structural similarity to known active compounds suggests potential applications in medicinal chemistry.